tert-butyl 4-butanoylpiperazine-1-carboxylate
Cat. No. B6614666
M. Wt: 256.34 g/mol
InChI Key: VTEZWIZGYSMACB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08048881B2
Procedure details
This compound was prepared using a method analogous to that of Example 41, step 41.1, 1-Boc-piperazine replacing piperazine-1-carboxylic acid benzyl ester and butyryl chloride replacing benzoyl chloride.
Identifiers
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REACTION_CXSMILES
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[C:1]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[C:14](Cl)(=[O:18])[CH2:15][CH2:16][CH3:17]>>[C:4]([O:3][C:1]([N:8]1[CH2:9][CH2:10][N:11]([C:14](=[O:18])[CH2:15][CH2:16][CH3:17])[CH2:12][CH2:13]1)=[O:2])([CH3:7])([CH3:6])[CH3:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCNCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(CCC)(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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This compound was prepared
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Outcomes
Product
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Name
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Type
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Smiles
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C(C)(C)(C)OC(=O)N1CCN(CC1)C(CCC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
